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Compound of Interest

Compound Name:
Ethyl 2-(5-nitropyridin-2-

YL)acetate

Cat. No.: B168430 Get Quote

CAS Number: 174890-57-4

Molecular Formula: C₉H₁₀N₂O₄

Molecular Weight: 210.19 g/mol

Introduction
Ethyl 2-(5-nitropyridin-2-yl)acetate is a nitro-substituted pyridine derivative that holds

significance as a versatile intermediate in synthetic organic chemistry. The presence of the nitro

group, a strong electron-withdrawing functionality, activates the pyridine ring, making it

susceptible to nucleophilic substitution reactions. This property, combined with the reactive

ethyl acetate side chain, renders it a valuable building block for the synthesis of a diverse

range of more complex heterocyclic compounds. While detailed, publicly available research

specifically on Ethyl 2-(5-nitropyridin-2-yl)acetate is limited, its structural motifs are prevalent

in molecules with significant biological activity, particularly in the realm of kinase inhibitors. This

guide aims to provide a comprehensive overview of its chemical properties, potential synthetic

routes, and likely applications based on the chemistry of related nitropyridine compounds.

Physicochemical Properties
Quantitative physicochemical data for Ethyl 2-(5-nitropyridin-2-yl)acetate is not extensively

reported in the literature. The following table summarizes basic information available from
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chemical suppliers.

Property Value Source

CAS Number 174890-57-4 Chemical Suppliers

Molecular Formula C₉H₁₀N₂O₄ Chemical Suppliers

Molecular Weight 210.19 g/mol Chemical Suppliers

Appearance Expected to be a solid Inferred

Purity Typically available at ≥95% Chemical Suppliers

Storage
Store in a cool, dry, well-

ventilated area
Chemical Suppliers

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Ethyl 2-(5-nitropyridin-2-yl)acetate are

not explicitly published. However, based on established organic chemistry principles and

literature on related compounds, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway
A common method for the synthesis of 2-substituted pyridines involves the reaction of a

corresponding 2-halopyridine with a suitable nucleophile. In this case, the synthesis would

likely proceed via the nucleophilic substitution of a halogen on the pyridine ring with an enolate

of ethyl acetate.
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Reactants

Reaction Conditions

2-Chloro-5-nitropyridine

Ethyl 2-(5-nitropyridin-2-yl)acetate

Nucleophilic Aromatic Substitution

Ethyl acetate

Base (e.g., NaH, LDA)

Aprotic Solvent (e.g., THF, DMF)

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl 2-(5-nitropyridin-2-yl)acetate.

Representative Experimental Protocol (Hypothetical)
This protocol is a generalized procedure based on common laboratory practices for similar

reactions and should be adapted and optimized for specific laboratory conditions.

Materials:

2-Chloro-5-nitropyridine

Ethyl acetate

Sodium hydride (NaH) or Lithium diisopropylamide (LDA)

Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (for extraction)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Enolate Formation: To a solution of ethyl acetate (1.2 equivalents) in anhydrous THF under

an inert atmosphere (e.g., nitrogen or argon) at -78 °C, slowly add a strong base such as

LDA (1.1 equivalents). Stir the mixture at this temperature for 1 hour to ensure complete

formation of the ethyl acetate enolate.

Nucleophilic Substitution: To the enolate solution, add a solution of 2-chloro-5-nitropyridine

(1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature at -78 °C.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and

stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by carefully adding saturated aqueous

NH₄Cl solution.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50

mL).

Washing and Drying: Combine the organic layers and wash with water and then brine. Dry

the organic layer over anhydrous Na₂SO₄.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-(5-
nitropyridin-2-yl)acetate.
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Characterization: Confirm the structure of the purified product using spectroscopic methods

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Role as a Synthetic Intermediate
The primary utility of Ethyl 2-(5-nitropyridin-2-yl)acetate lies in its role as a precursor for the

synthesis of more complex, biologically active molecules. The nitro group can be readily

reduced to an amino group, which can then participate in various cyclization and coupling

reactions. This strategic positioning of functional groups makes it a valuable starting material in

drug discovery programs.

Application in Kinase Inhibitor Synthesis
The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to form key

hydrogen bond interactions within the ATP-binding site of kinases.[1] Nitropyridine derivatives,

such as Ethyl 2-(5-nitropyridin-2-yl)acetate, serve as versatile starting materials for the

synthesis of various kinase inhibitors.[1][2][3] The general workflow involves the reduction of

the nitro group to an amine, followed by the construction of fused heterocyclic ring systems,

such as imidazo[4,5-b]pyridines, which are known bioisosteres of purine.[1]

Ethyl 2-(5-nitropyridin-2-yl)acetate Reduction of Nitro Group
(e.g., H₂, Pd/C or SnCl₂) Ethyl 2-(5-aminopyridin-2-yl)acetate Cyclization/

Functionalization
Kinase Inhibitors

(e.g., Imidazo[4,5-b]pyridines)

Click to download full resolution via product page

Caption: Synthetic workflow from Ethyl 2-(5-nitropyridin-2-yl)acetate to kinase inhibitors.

Potential Biological Significance
While no specific biological activity has been reported for Ethyl 2-(5-nitropyridin-2-yl)acetate
itself, the broader class of nitropyridine derivatives has been investigated for a range of

pharmacological activities. Pyridine-based structures are known to exhibit antituberculosis,

antitumor, antiviral, and anti-inflammatory properties, among others.[4] The nitro group, in some

contexts, can also contribute to biological activity. Therefore, this compound serves as a key

starting point for the synthesis of novel therapeutic agents.
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Conclusion
Ethyl 2-(5-nitropyridin-2-yl)acetate is a valuable, albeit under-documented, chemical

intermediate. Its structural features, particularly the activated pyridine ring and the ester

functionality, provide multiple avenues for synthetic elaboration. The primary application of this

compound is likely as a building block in the synthesis of complex heterocyclic systems, with a

significant potential in the development of novel kinase inhibitors for therapeutic use. Further

research into the specific reactions and applications of this compound would be beneficial for

expanding the toolbox of medicinal chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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